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Compound of Interest

Compound Name: TDI-11055

cat. No.: B12363261

Technical Support Center: TDI-11055

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use and stability of TDI-11055 in cell culture experiments.

The information is presented in a question-and-answer format to directly address common
issues.

Frequently Asked Questions (FAQS)

Q1: How should I store TDI-110557

A: Proper storage is crucial to maintain the integrity of TDI-11055. Recommendations for
storage are summarized below.
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Storage ] Special
Format Duration .
Temperature Instructions
i Store in a dry, dark
Solid Powder -20°C 3 years

place.

For short-term

4°C 6 months
storage.
Aliquot to avoid
repeated freeze-thaw
In Solvent (DMSO) -80°C 6 months
cycles. Protect from
light.[1]
-20°C 1 month Protect from light.[1]

Q2: How do | prepare a stock solution of TDI-11055?

A: TDI-11055 is soluble in DMSO at concentrations up to 100 mg/mL (257.42 mM).[1] For cell
culture experiments, a common stock solution concentration is 10 mM in DMSO.[2] It is
recommended to use newly opened, anhydrous DMSO as the solvent can be hygroscopic,
which may impact solubility.[1] Sonication can aid in dissolution.[3]

Q3: What is the recommended final concentration of DMSO in my cell culture?

A: To avoid solvent-induced artifacts, the final concentration of DMSO in your cell culture
medium should not exceed 0.1%.[3] It is essential to include a vehicle control (medium with the
same final concentration of DMSO) in your experiments.

Q4: What is the mechanism of action of TDI-110557

A: TDI-11055 is a potent and selective inhibitor of the Eleven-Nineteen Leukemia (ENL)
protein.[4][5] It functions by blocking the interaction of the ENL YEATS domain with acylated
histones, thereby displacing ENL from chromatin.[2][5] This leads to the suppression of
oncogenic gene expression programs.[2][6]
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Problem 1: | am observing lower than expected potency or inconsistent results in my multi-day
cell culture experiments.

This could be due to the degradation of TDI-11055 in the cell culture medium at 37°C. While
specific stability data in various cell culture media is not extensively published, the compound's
in vivo half-life of approximately 5 hours in mice suggests it has reasonable stability in
biological fluids.[4] However, degradation over several days in vitro is possible.

Solutions:

o Medium Exchange: For experiments lasting longer than 48-72 hours, consider replacing the
medium with freshly prepared medium containing TDI-11055 every 2-3 days.

 Stability Assessment: If you suspect stability issues, you can perform a simple bioassay to
test the activity of the compound over time. A detailed protocol is provided below.

e Control Compound: Include a well-characterized, stable compound with a similar mechanism
of action as a positive control in your assays.

Problem 2: | am seeing precipitation of the compound in my cell culture medium.

TDI-11055 is reported to have high solubility.[4] However, precipitation can occur if the final
concentration exceeds its solubility limit in the aqueous culture medium or if it interacts with
components of the serum.

Solutions:

e Final Concentration: Ensure the final concentration of TDI-11055 in your medium is within a
range where it remains soluble. While the DMSO stock is highly concentrated, the final
agueous solubility will be lower.

e Serum Concentration: Test if reducing the serum percentage in your medium affects
precipitation.

o Preparation Method: When diluting the DMSO stock, add it to the medium dropwise while
vortexing or gently swirling to ensure rapid and even dispersion. Avoid adding the stock
solution as a single large volume.
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Experimental Protocols
Protocol: Assessing the Stability of TDI-11055 in Cell
Culture Medium

This protocol provides a framework to determine the relative stability and activity of TDI-11055

in your specific cell culture medium over time.

Workflow Diagram:
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Workflow for Assessing TDI-11055 Stability

Day 0: Preparation

E’repare TDI-11055 containing mediuna

Y

Encubate at 37°C, 5% COZ)
Cell Treatment & Analysis

Day 0 Day 1 Day 2 Day 3 . g
(Fresh) (24h) (48h) (72h) Seed cells in a multi-well plate
Add pre-incubated medium to cellsj

Encubate for a defined period (e.g., 72hD

\

[Perform cell viability assay (e.g., MTS, CellTiter—GIo)j

Y

Compare IC50 values
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Normal State TDI-11055 Treatment

TDI-11055

Acetylated Histone

binds & inhibits

ENL (YEATS Domain) ENL (YEATS Domain)

7/ A
/ N

/ N
// binding blocked \\recruitment blocked
N

Transcriptional Machinery

Transcriptional Machinery

(e.g., Pol Il) Acetylated Histone (e.g., Pol Il)
l
promotes : leads to
Oncogene Transcription Suppression of
(e.g., MYC, HOXA9) Oncogene Transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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